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Compound of Interest

Cholecystokinin octapeptide (1-4)
Compound Name:

(desulfated)
CAS No.: 80790-40-5
Cat. No.: B1433927

Get Quote

Executive Safety Directive

Warning: Potent Panicogen. Cholecystokinin octapeptide (1-4) (CCK-4) is not merely a
chemical irritant; it is a potent psychoactive biohazard. In humans, intravenous doses as low as
20-50 ug can induce severe panic attacks, anxiety, fear of death, and gastrointestinal distress.

The Critical Risk: Accidental inhalation of lyophilized powder. The nasal mucosa provides a
direct route to the systemic circulation and the central nervous system. A minor puff of powder
(invisible to the naked eye) can result in immediate physiological incapacitation of the
researcher, leading to secondary laboratory accidents.

Core Directive: All handling of the dry powder must occur within a certified chemical fume hood
or Biosafety Cabinet (BSC) Class II. Respiratory protection is mandatory during open-vial
manipulations.
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Biological Hazard Profile & Risk Assessment

To select the correct PPE, one must understand the mechanism of action.

Parameter Technical Detail Safety Implication

Hydrophobic/Amphiphilic

Sequence Trp-Met-Asp-Phe-NH2
nature.
) Direct CNS activation
Target CCK-B Receptor (Agonist) )
(amygdala/hippocampus).
Extreme Potency. Microgram
Threshold ~20-50 pg (IV bolus) quantities are biologically
active.
) N High risk of static charge and
Physical State Lyophilized Powder o
aerosolization.
B Soluble in DMSO/DMF; DMSO facilitates transdermal
Solubility ) ] ]
sparingly in water absorption.

PPE Matrix: Scenario-Based Protection

Do not use a "one size fits all" approach. Match PPE to the operational state of the peptide.

Table 1: PPE Requirements by Procedure
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Respiratory Hand Body/Eye Engineering
Procedure . . )
Protection Protection Protection Controls
Storage & ) ] o
] Surgical Mask Single Nitrile Lab Coat, Safety
Retrieval (Sealed ) N/A
] (Standard) Gloves (4 mil) Glasses
Vials)
Double Tyvek Sleeves or
o N95 or P100 ) )
Weighing & ) Gloving:1. Inner: Lab Coat with Fume Hood or
o Respirator o _
Solubilization ) Nitrile2.[1][2] cuffed wrists; BSC Class I
(Required as ) )
(Open Powder) Outer: Long-cuff Chemical (Essential)
backup to hood) o
Nitrile Goggles
Solution
Handling ) Single Nitrile Lab Coat, Safety = Fume Hood
o o Surgical Mask
(Pipetting/Dilutio Gloves Glasses (Recommended)
n)
In Vivo ] o Restraint
o _ N95 (if aerosol Double Nitrile Lab Coat, Safety
Administration ) ) apparatus for
risk exists) Gloves Glasses

(Injection)

animals

Expert Insight: Why wear an N95 inside a fume hood? Airflow turbulence (from moving hands)

can occasionally drag light powders out of the sash face. Given that 50 g is a panicogenic

dose, the N95 acts as a "fail-safe" against micro-aspirations that won't kill you but will cause a

medical emergency.

Operational Protocol: Safe Solubilization

Objective: Reconstitute CCK-4 without creating aerosols.

Pre-Experimental Setup
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 Static Control: Lyophilized peptides are prone to static. Use an anti-static gun or polonium
strip on the vial before opening. Static can cause powder to "jump" out of the vial upon
opening.

o Workspace: Clear the fume hood. Place a dark surface (e.g., black mat) under the working
area to visualize any white powder spills.

Step-by-Step Solubilization
e Don PPE: Put on N95, safety goggles, lab coat, and double gloves.
e Vial Entry:
o Do not pop the stopper immediately.
o Insert a small gauge needle (25G) to vent the internal vacuum (if present) slowly.
» Solvent Addition:

o Inject the solvent (e.g., DMSO or Buffer) down the side of the vial wall, not directly onto the
powder.

o Rationale: Hitting the powder directly can displace air rapidly, puffing powder out of the
vent needle.

 Dissolution:
o Do not vortex open vials. Cap tightly.
o Allow the solvent to wet the powder by capillary action. Swirl gently.

o Outer Glove Removal: immediately after the peptide is in solution, remove the outer pair of
gloves (potentially contaminated with trace dust) and dispose of them as hazardous waste.

Emergency Response & Decontamination

Scenario: Accidental Inhalation or Injection

e Immediate Action: Stop work. Alert a colleague.
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o Medical Note: Inform responders that the subject has been exposed to a CCK-B Agonist

(Panicogen).

e Symptoms: Sudden onset of intense fear, palpitations, dyspnea (shortness of breath), and

nausea.

e Treatment: Supportive care.[3][4] In clinical settings, benzodiazepines (e.g., lorazepam) are
used to reverse CCK-4 induced panic.[5]

Scenario: Spill Cleanup

o Powder Spill: Cover with a paper towel dampened with 10% Bleach. Do not sweep dry
powder (creates dust).[2]

e Liquid Spill: Absorb with paper towels.

o Decontamination: Scrub the area with 10% Sodium Hypochlorite (Bleach) or 1M NaOH.
Allow 20 minutes contact time.

o Chemistry: Strong base/oxidizers hydrolyze the peptide bonds, destroying bioactivity.

Visualized Workflows
Diagram 1: Operational Safety Logic

This workflow dictates the decision-making process for handling CCK-4.
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Start: CCK-4 Handling

Check Physical State

Lyophilized Powder
(High Aerosol Risk)

Move to Fume Hood/BSC

Neutralize Static Charge

Don N95/P100 + Goggles

Add Solvent via Wall Method

Reconstituted Solution
(Dermal/Injection Risk)

'

Double Nitrile Gloves
(DMSO Protection)

Experimental Application

Disposal: 10% Bleach + Incineration
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Caption: Workflow for handling CCK-4, emphasizing the critical respiratory protection steps
during the powder phase.

Diagram 2: Emergency Response Protocol

Logic flow for accidental exposure.

Symptoms:
Panic, Anxiety, Dyspnea

Exposure Event
(Inhalation/Injection)

Clinical Antidote:
Benzodiazepines

Move to Fresh Air
Calm Environment

Transport to ER
Info: CCK-B Agonist

Click to download full resolution via product page

Caption: Emergency response logic focusing on the unique panicogenic symptoms of CCK-4
exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. peptide24.store [peptide24.store]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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